Cas no 600124-48-9 ( )

• Product Name: &nbsp
• CAS No: 600124-48-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 951047
• PubChem ID: 5201690
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-benzamido-N-methylbenzamide
• Benzamide, 3-(benzoylamino)-N-methyl- (9CI)
• STL293579
• DTXSID60409555
• AKOS003539679
• DB-284925
• BENZAMIDE, 3-(BENZOYLAMINO)-N-METHYL-
• 600124-48-9
• Z29131336
• N-methyl-3-[(phenylcarbonyl)amino]benzamide
• 3-(Benzoylamino)-N-methylbenzamide
•  

• Inchi： 1S/C15H14N2O2/c1-16-14(18)12-8-5-9-13(10-12)17-15(19)11-6-3-2-4-7-11/h2-10H,1H3,(H,16,18)(H,17,19)
• InChI Key： JHAPGQCJDDRHFJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1=CC=CC(C(NC)=O)=C1

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų